(5E)-5-(4-methoxybenzylidene)-2-[4-(3-methylphenyl)piperazin-1-yl]-1,3-thiazol-4(5H)-one

Specification

• CAS No.: 405920-41-4
• Molecular Formula: C22H23N3O2S
• Molecular Weight: 393.51
• IUPAC Name: (5E)-5-[(4-methoxyphenyl)methylidene]-2-[4-(3-methylphenyl)piperazin-1-yl]-1,3-thiazol-4-one
• Standard InChI: InChI=1S/C22H23N3O2S/c1-16-4-3-5-18(14-16)24-10-12-25(13-11-24)22-23-21(26)20(28-22)15-17-6-8-19(27-2)9-7-17/h3-9,14-15H,10-13H2,1-2H3/b20-15+
• Standard InChI Key: QQQMYLIPGLLFAO-HMMYKYKNSA-N
• SMILES: CC1=CC(=CC=C1)N2CCN(CC2)C3=NC(=O)C(=CC4=CC=C(C=C4)OC)S3

Introduction

(5E)-5-(4-methoxybenzylidene)-2-[4-(3-methylphenyl)piperazin-1-yl]-1,3-thiazol-4(5H)-one is a complex organic compound belonging to the thiazole derivative class. Thiazoles are known for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties, making them significant in medicinal chemistry research.

Chemical Formula and Molecular Weight

• Molecular Formula: Not explicitly provided in the available sources, but it can be inferred based on its structure.

• Molecular Weight: Expected to be relatively high due to its complex structure, typical of thiazole derivatives with multiple functional groups.

Synthesis

The synthesis of (5E)-5-(4-methoxybenzylidene)-2-[4-(3-methylphenyl)piperazin-1-yl]-1,3-thiazol-4(5H)-one typically involves multi-step synthetic routes. A common approach is retrosynthetic analysis, which helps identify suitable starting materials and reactions to yield the desired compound.

Steps in Synthesis

• Retrosynthetic Analysis: Break down the target molecule into simpler precursors.

• Starting Materials Selection: Choose appropriate starting materials based on the retrosynthetic analysis.

• Reaction Conditions: Determine optimal reaction conditions for each step, including solvents, catalysts, and temperature.

Biological Activities and Potential Applications

Thiazole derivatives, including (5E)-5-(4-methoxybenzylidene)-2-[4-(3-methylphenyl)piperazin-1-yl]-1,3-thiazol-4(5H)-one, have been studied for their potential as antimicrobial, anti-inflammatory, and anticancer agents. Experimental studies involving in vitro and in vivo assays are necessary to elucidate the precise mechanisms of action for this compound.

Potential Applications

• Antimicrobial Activity: Thiazoles have shown effectiveness against various microorganisms.

• Anti-inflammatory Activity: Some thiazole derivatives exhibit anti-inflammatory properties.

• Anticancer Activity: Research has explored thiazoles as potential anticancer agents due to their ability to interact with biological targets.

Analytical Techniques for Characterization

Characterization of (5E)-5-(4-methoxybenzylidene)-2-[4-(3-methylphenyl)piperazin-1-yl]-1,3-thiazol-4(5H)-one involves various analytical techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Provides detailed information about the molecular structure.

• Mass Spectrometry (MS): Helps confirm the molecular weight and structure.

• Infrared (IR) Spectroscopy: Identifies functional groups present in the compound.

• Ultraviolet-Visible (UV-Vis) Spectroscopy: Offers insights into molecular interactions and electronic transitions.